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Compound of Interest

1,2,5,6-
Compound Name: ]
Tetrahydroxyanthraquinone

cat. No.: B1197226

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2,5,6-Tetrahydroxyanthraquinone (CAS
No. 632-77-9) is not readily available. The following guidance is based on information for
closely related isomers, such as 1,2,5,8-Tetrahydroxyanthraquinone, and general best
practices for handling chemical powders in a laboratory setting. Researchers should always
consult with their institution's Environmental Health and Safety (EHS) department for specific
protocols.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,2,5,6-
Tetrahydroxyanthraquinone.

Physical and Chemical Properties

A summary of the known quantitative data for 1,2,5,6-Tetrahydroxyanthraquinone is
presented below for easy reference.
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Property Value

CAS Number 632-77-9[1]

Molecular Formula C14HsOs[1]

Molecular Weight 272.21 g/mol [1][2]
Melting Point 340 °C[1]

Boiling Point 481.5 °C at 760 mmHg[1]
Flash Point 259.1 °C[1]

Density 1.781 g/cm3[1]

Personal Protective Equipment (PPE)

When handling 1,2,5,6-Tetrahydroxyanthraquinone, especially in powdered form, a
comprehensive PPE strategy is crucial to minimize exposure.

Recommended PPE for Handling 1,2,5,6-
Tetrahydroxyanthraquinone

Protection Type Recommended Equipment  Standard/Specification

Safety glasses with side

Eye and Face Protection shields or chemical safety ANSI 787.1[4]
goggles.[3]
Chemical-resistant gloves Consult manufacturer's data

Hand Protection o ) o
(e.g., Nitrile rubber).[5] for chemical compatibility.

] Laboratory coat or chemical-
Body Protection ) Ensure full coverage.
resistant coveralls.[4]

Required when dusts are
generated. A particulate filter Follow standards such as DIN
respirator (e.g., P2 or N95) is EN 143.[6]

recommended.[6][7]

Respiratory Protection
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Always inspect PPE before use and ensure it is clean and in good condition. Contaminated
clothing should be removed immediately and laundered separately from other items.[4][8]

Operational and Handling Plan

Safe handling practices are essential to prevent accidental exposure and contamination.

Step-by-Step Handling Procedure

e Preparation:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powder to avoid dust formation.[1][6]

o Ensure that an eyewash station and safety shower are readily accessible.[9]
o Keep the container tightly closed when not in use.[1][6]
e Handling:
o Avoid contact with skin and eyes.[1][6]
o Avoid the formation and inhalation of dust.[1][6]
o Use non-sparking tools if there is a risk of electrostatic discharge.[1]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]
o Segregate from incompatible materials such as strong oxidizing agents.[9]

o Store away from foodstuffs and beverages.[7]

Logical Workflow for Safe Handling
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' Handling '
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Caption: Workflow for the safe handling of 1,2,5,6-Tetrahydroxyanthraquinone.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

difficult, seek medical attention.[6][10]

Inhalation

Immediately remove contaminated clothing.
) Rinse the affected skin with plenty of soap and
Skin Contact o . .
water.[6][10] If irritation persists, seek medical

advice.

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact ]

present and easy to do.[6][8] Seek medical

attention.

Do NOT induce vomiting. Rinse mouth with
Ingestion water and drink two glasses of water at most.[6]

[8] Consult a physician immediately.

Spill Response Plan

In the event of a spill, follow these steps:

o Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area if
necessary.[6]

o Assess the Spill: Determine the extent and nature of the spill. For major spills, contact your
institution's EHS team.

o Wear Appropriate PPE: Before cleaning, don the appropriate PPE as outlined above.
e Contain and Clean:

o For solid spills, carefully scoop or sweep the material to avoid generating dust.[3][11] A
HEPA-filter vacuum can also be used.

o Place the spilled material into a labeled, sealable container for hazardous waste.[3][11]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/msds/1-2-5-8-tetrahydroxyanthraquinone.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.chemicalbook.com/msds/1-2-5-8-tetrahydroxyanthraquinone.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.chemicalbook.com/msds/1-2-5-8-tetrahydroxyanthraquinone.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/a90004
https://www.chemicalbook.com/msds/1-2-5-8-tetrahydroxyanthraquinone.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/a90004
https://www.chemicalbook.com/msds/1-2-5-8-tetrahydroxyanthraquinone.pdf
https://sdfine.com/media/catalog/product/attachment/80112MSDS.pdf
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://sdfine.com/media/catalog/product/attachment/80112MSDS.pdf
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Clean the spill area with a wet cloth or absorbent pads, then decontaminate the surface.
[11]

» Dispose of Waste: All contaminated materials (scoops, pads, gloves, etc.) must be disposed
of as hazardous waste.[11]

Disposal Plan

All waste containing 1,2,5,6-Tetrahydroxyanthraquinone must be treated as hazardous
waste.

» Waste Collection: Collect waste in a clearly labeled, compatible, and tightly sealed container.
The label should read "HAZARDOUS WASTE" and include the chemical name.[12]

o Storage of Waste: Store waste containers in a designated satellite accumulation area,
segregated by compatibility.[12]

» Disposal Procedure: Arrange for disposal through your institution's EHS department or a
licensed chemical waste disposal service.[13] Do not dispose of this chemical down the drain
or in regular trash.[6]

Experimental Context

While specific experimental protocols for 1,2,5,6-Tetrahydroxyanthraquinone were not found,
its isomers are actively researched for various applications. For instance, 1,2,5,8-
tetrahydroxyanthraquinone (quinalizarin) is known as a protein kinase CK2 inhibitor, and other
isomers are investigated as potential antiviral agents or for use in agueous redox flow batteries.
[14] This suggests that 1,2,5,6-Tetrahydroxyanthraquinone may be used in similar research
contexts, such as in materials science or as a biologically active compound. Any experimental
use should be preceded by a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://www.benchchem.com/product/b1197226?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.epd.gov.hk/epd/sites/default/files/epd/gn_pdf/GN2014P217-e.pdf
https://www.chemicalbook.com/msds/1-2-5-8-tetrahydroxyanthraquinone.pdf
https://www.benchchem.com/product/b1197226?utm_src=pdf-body
https://www.benchchem.com/product/b1197226
https://www.benchchem.com/product/b1197226?utm_src=pdf-body
https://www.benchchem.com/product/b1197226?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

1. echemi.com [echemi.com]

2. 1,2,5,6-Tetrahydroxyanthraquinone | C14H806 | CID 69440 - PubChem
[pubchem.ncbi.nim.nih.gov]

. sdfine.com [sdfine.com]

. osha.oregon.gov [osha.oregon.gov]

. hsa.ie [hsa.ie]

. chemicalbook.com [chemicalbook.com]
. carlroth.com [carlroth.com]

. sigmaaldrich.com [sigmaaldrich.com]

© o0 N o o b~ W

. fishersci.com [fishersci.com]
10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

11. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware
[www1l.udel.edu]

12. engineering.purdue.edu [engineering.purdue.edu]
13. epd.gov.hk [epd.gov.hk]
14. 1,2,5,6-Tetrahydroxyanthraquinone | 632-77-9 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 1,2,5,6-
Tetrahydroxyanthraquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197226#personal-protective-equipment-for-
handling-1-2-5-6-tetrahydroxyanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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